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Compound of Interest

Compound Name: Tridecane-2-thiol

Cat. No.: B14544143

For Researchers, Scientists, and Drug Development Professionals

Long-chain secondary thiols are a class of organosulfur compounds characterized by a
sulthydryl (-SH) group attached to a secondary carbon atom within a long aliphatic chain. Their
unique chemical properties, including their nucleophilicity, susceptibility to oxidation, and
potential for biological activity, make them valuable intermediates in various fields, including
drug development, polymer chemistry, and materials science. However, their safe and effective
use necessitates a thorough understanding of their potential hazards and appropriate handling
procedures. This technical guide provides a comprehensive overview of the safety, handling,
chemical properties, and biological relevance of long-chain secondary thiols, with a focus on
providing practical information for laboratory professionals.

Physicochemical and Toxicological Properties

A clear understanding of the physical, chemical, and toxicological properties of long-chain
secondary thiols is fundamental to their safe handling. The following tables summarize key data
for representative compounds, 1-dodecanethiol and tert-dodecylmercaptan.

Table 1: Physical and Chemical Properties of Representative Long-Chain Thiols
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tert-
Property 1-Dodecanethiol Reference(s)
Dodecylmercaptan
CAS Number 112-55-0 25103-58-6 [1][2]
Molecular Formula C12H26S C12H26S [3]
Molecular Weight 202.4 g/mol 202.44 g/mol [1114]
Colorless to pale o
Appearance o Colorless liquid [2][5]
yellow liquid
Odor Mild skunk-like odor Repulsive odor [2][5]
Boiling Point 266-283 °C 227-248 °C [1]
Melting Point -7°C -7.5°C [1]4]
Flash Point 133 °C 91 °C [1][4]

Vapor Pressure

< 0.1 mmHg at 25 °C

< 0.1 mmHg at 23.9
°C

[1]14]

Vapor Density

6.98 (Air = 1)

6.98 (Air = 1)

[1](4]

Specific Gravity

0.845 g/cm3 at 20 °C

0.858 at 25 °C

[1]14]

Water Solubility

Insoluble

<1 mg/mL at 22.8 °C

[1]14]

Table 2: Toxicological Data of Representative Long-Chain Thiols
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tert-
Parameter 1-Dodecanethiol Reference(s)
Dodecylmercaptan
o > 2000 mg/kg
Acute Oral Toxicity > 5000 mg/kg ) )
(ingestion may be [61[7]
(LD50) (mouse)
harmful)
o Not specified, but skin
Acute Dermal Toxicity
> 2000 mg/kg (rat) contact may cause [718]
(LD50) o
sensitization
) Not specified, but may
Acute Inhalation )
o > 3.1 mg/L (rat, 4.5 h) cause respiratory [9]
Toxicity (LC50) o
irritation
Skin : : o
) o Corrosive (rabbit) Causes skin irritation [9]
Corrosion/Irritation
Serious Eye Causes serious eye Causes serious eye 61[10]
Damage/Irritation damage irritation
) o May cause an allergic ~ May cause an allergic
Skin Sensitization [1][10]

skin reaction

skin reaction

Hazard Identification and Safety Precautions

Long-chain secondary thiols present several potential hazards that require strict adherence to

safety protocols.

Primary Hazards:

e Odor: Thiols are notorious for their strong, unpleasant odors, which can be detected at very

low concentrations. While the odor itself may not be toxic, it can cause nuisance and

discomfort.

» Skin and Eye Irritation: Direct contact can cause skin irritation, and in some cases, severe

eye damage.[6][10] Prolonged or repeated exposure may lead to dermatitis.[7]

» Sensitization: Some individuals may develop an allergic skin reaction upon exposure.[1][10]
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 Inhalation: Inhalation of vapors may cause respiratory tract irritation.

o Combustibility: These compounds are combustible and can form explosive mixtures with air
upon intense heating.[2][11]

Recommended Safety Precautions:

o Engineering Controls: All work with long-chain secondary thiols should be conducted in a
well-ventilated chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):

o Gloves: Nitrile or neoprene gloves are recommended for handling thiols.[6] Always inspect
gloves for tears or punctures before use and discard them after handling the chemical.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Lab Coat: A flame-resistant lab coat should be worn to protect clothing and skin.

» Handling: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors. Wash
hands thoroughly after handling.

e Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[11] Keep containers tightly closed. Store separately from incompatible materials such as
oxidizing agents, strong bases, and acids.[2][6]

Chemical Reactivity and Stability

Understanding the chemical reactivity of long-chain secondary thiols is crucial for safe
handling, storage, and experimental design.

» Oxidation: Thiols are readily oxidized, particularly in the presence of air (oxygen) or other
oxidizing agents, to form disulfides (R-S-S-R).[12] This process can be accelerated by the
presence of base or metal catalysts.[12][13] Further oxidation can lead to the formation of
sulfonic acids (RSOsH).[12] The rate of air oxidation is influenced by factors such as
temperature, pH, and the presence of catalysts.[13][14]
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 Acidity and Nucleophilicity: Thiols are more acidic than their corresponding alcohols.[15] The
resulting thiolate anion (R-S~) is a potent nucleophile and readily participates in Sn2
reactions with alkyl halides to form thioethers (sulfides).[15][16]

» Reactions with Electrophiles: The strong nucleophilicity of the sulfhydryl group allows it to
react with a variety of electrophiles, including Michael acceptors and alkylating agents.[17]

e Incompatible Materials: Long-chain secondary thiols are incompatible with strong oxidizing
agents, strong bases, alkali metals, and strong reducing agents.[2][6] Contact with acids can
lead to the liberation of toxic hydrogen sulfide gas.[4] They can also be corrosive to copper
and brass.[6]

Experimental Protocols

The following section provides detailed methodologies for key experiments related to the
handling and analysis of long-chain secondary thiols.

Synthesis of a Representative Long-Chain Thiol: 1-
Dodecanethiol

This protocol describes a common method for the synthesis of a primary long-chain thiol, which
serves as a useful reference. The synthesis of secondary thiols often involves the reaction of a
ketone with a source of sulfur.

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 1-bromododecane (1.0 mol), thiourea (1.1 mol), and 95% ethanol (sufficient
to dissolve the reactants).

o Reflux: Heat the mixture to reflux and maintain for 4-6 hours.

» Hydrolysis: After cooling, add a solution of sodium hydroxide (2.2 mol) in water to the
reaction mixture.

o Second Reflux: Heat the mixture to reflux again for 2-4 hours to hydrolyze the intermediate
isothiouronium salt.
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Work-up: Cool the reaction mixture and acidify with hydrochloric acid. The dodecanethiol will
form a separate layer.

Purification: Separate the organic layer, wash with water and brine, and dry over anhydrous
magnesium sulfate. The product can be further purified by vacuum distillation.

General Protocol for Handling and Dispensing

Preparation: Before starting, ensure the chemical fume hood is functioning correctly and all
necessary PPE is readily available. Prepare a quench solution (e.g., bleach) for
decontaminating glassware and spills.

Dispensing: Use a syringe or cannula for transferring the liquid thiol to minimize exposure to
air and prevent the release of odors.

Reaction Setup: If the reaction is sensitive to air, use standard Schlenk line techniques. Vent
any off-gases through a bleach trap to neutralize the thiol odor.

Post-Reaction: Quench any unreacted thiol in the reaction mixture by slowly adding an
oxidizing agent like bleach or hydrogen peroxide in the fume hood.

Spill Cleanup Procedure

Evacuate and Ventilate: In case of a spill, immediately evacuate the area and ensure
adequate ventilation.

Absorb: For small spills, use an inert absorbent material like vermiculite or sand to soak up
the liquid.

Neutralize: Treat the absorbent material with a bleach solution to oxidize the thiol.

Collect and Dispose: Collect the neutralized absorbent material in a sealed, labeled
container for hazardous waste disposal.

Decontaminate: Wipe the spill area with a bleach solution, followed by soap and water.

Waste Disposal
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o Segregation: Collect all thiol-containing waste (liquid and solid) in a dedicated, sealed, and
clearly labeled hazardous waste container.

o Neutralization: Before disposal, it is good practice to neutralize the thiol waste by reacting it
with an oxidizing agent like bleach or hydrogen peroxide in a fume hood.

» Disposal: Dispose of the neutralized waste according to your institution's hazardous waste
disposal guidelines.

Protocol for Quantification of Thiols (Ellman's Test)

This colorimetric assay is widely used to determine the concentration of free thiol groups in a
sample.

Materials:

e Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB) solution
e Reaction buffer (e.g., Tris buffer, pH 8.0)

e Spectrophotometer

Procedure:

» Prepare Samples: Prepare your sample containing the long-chain secondary thiol at an
appropriate concentration in the reaction buffer.

e Reaction: In a cuvette, mix the sample solution with the DTNB solution.

 Incubation: Allow the reaction to proceed for a few minutes at room temperature. The thiol
will react with DTNB to produce 2-nitro-5-thiobenzoate (TNB2~), which has a yellow color.

o Measurement: Measure the absorbance of the solution at 412 nm using a
spectrophotometer.

o Calculation: The concentration of the thiol can be calculated using the Beer-Lambert law and
the molar extinction coefficient of TNB2~ (14,150 M~1cm~* at pH 8.0).[18]
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Protocol for In Vitro Skin Irritation Testing

This protocol provides a general overview of an in vitro method using reconstructed human
epidermis models, which is an alternative to animal testing.[19][20][21][22]

Materials:

Reconstructed human epidermis (RhE) tissue models

Assay medium

Test chemical (long-chain secondary thiol)

Positive and negative controls

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Isopropanol or other suitable solvent

Procedure:

Tissue Preparation: Culture the RhE tissues according to the manufacturer's instructions.

» Application of Test Chemical: Apply a defined amount of the long-chain secondary thiol to the
surface of the RhE tissue.

 Incubation: Incubate the treated tissues for a specific period (e.g., 60 minutes).

e Rinsing: After incubation, thoroughly rinse the tissues to remove the test chemical.

o Post-Incubation: Transfer the tissues to fresh medium and incubate for a longer period (e.g.,
42 hours).[21]

 Viability Assay: Assess the viability of the tissues using the MTT assay. Viable cells will
reduce the yellow MTT to a purple formazan product.

o Quantification: Extract the formazan and measure its absorbance. The percentage of viable
cells in the treated tissues is calculated relative to the negative control.
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» Classification: Based on the cell viability, the chemical is classified as an irritant or non-
irritant according to established guidelines.

Biological Interactions and Signaling Pathways

Long-chain secondary thiols, due to the reactivity of their sulfhydryl group, have the potential to
interact with various biological molecules and influence cellular signaling pathways. Their
lipophilic nature may facilitate their incorporation into cellular membranes and interaction with
intracellular components. Two key pathways that are sensitive to redox modulation by thiols are
the NF-kB and Nrf2 signaling pathways.

Modulation of the NF-kB Signaling Pathway

The transcription factor NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells)
plays a critical role in regulating the inflammatory response. The activity of NF-kB is tightly
controlled by its inhibitor, IKB. Certain stimuli can lead to the phosphorylation and subsequent
degradation of IkB, allowing NF-kB to translocate to the nucleus and activate the transcription
of pro-inflammatory genes. The redox state of the cell is a crucial factor in regulating NF-kB
activity, and thiols can directly influence this pathway. It is plausible that long-chain secondary
thiols could modulate NF-kB signaling by reacting with critical cysteine residues on proteins
within the pathway, thereby altering their function.[11][23]
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Potential modulation of the NF-kB signaling pathway by long-chain secondary thiols.
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Activation of the Nrf2-Keapl Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary cellular defense
mechanism against oxidative stress. Under basal conditions, Nrf2 is kept inactive in the
cytoplasm by binding to Keap1 (Kelch-like ECH-associated protein 1), which facilitates its
degradation. Electrophiles and reactive oxygen species can modify specific cysteine residues
on Keapl, leading to a conformational change that releases Nrf2. The freed Nrf2 then
translocates to the nucleus and binds to the Antioxidant Response Element (ARE), initiating the
transcription of a battery of antioxidant and detoxification genes. Given their reactivity with
electrophiles, long-chain secondary thiols or their metabolites could potentially activate the Nrf2
pathway by interacting with the cysteine sensors of Keapl.[24][25][26][27][28]
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Potential activation of the Nrf2-Keapl pathway by long-chain secondary thiols.

Conclusion

Long-chain secondary thiols are a versatile class of compounds with significant potential in
various scientific and industrial applications. However, their inherent reactivity and potential
hazards demand a cautious and informed approach to their handling. By adhering to the safety
protocols, understanding the chemical properties, and being aware of the potential biological
interactions outlined in this guide, researchers and professionals can safely harness the unique
characteristics of these molecules for their work. Further research into the specific biological
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activities and toxicological profiles of different long-chain secondary thiols will continue to refine
our understanding and expand their safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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